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Compound of Interest

Compound Name: Levofloxacin lactate

Cat. No.: B1675103 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety protocols, operational plans, and disposal procedures for

the handling of Levofloxacin lactate in a laboratory setting. Adherence to these guidelines is

essential to ensure personnel safety and minimize environmental impact.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Levofloxacin
lactate, particularly in its powdered form, to prevent inhalation, skin, and eye contact.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses Must have side shields.

Goggles
Required when there is a

splash hazard.

Face Shield

To be worn in addition to safety

glasses or goggles during

procedures with a high risk of

splashing.

Hand Protection Gloves

Chemically resistant nitrile or

butyl rubber gloves are

required. It is recommended to

wear two pairs of gloves, with

the outer pair covering the cuff

of the lab coat.

Respiratory Protection Respirator

A NIOSH-approved respirator

is necessary when engineering

controls are insufficient, or

when handling the powder

outside of a containment

system.

Body Protection Lab Coat/Gown

An impervious, disposable

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.

Quantitative Data Summary
The following tables summarize key quantitative data for Levofloxacin lactate.

Physical and Chemical Properties
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Property Value

Molecular Formula C₂₁H₂₆FN₃O₇

Molecular Weight 451.4 g/mol

Appearance
White to off-white solid (powder, crystalline

flakes, or pearls)

Melting Point 218 - 227 °C

Boiling Point 572 °C

Solubility
pH-dependent. Approximately 100 mg/mL in the

pH range of 0.6 to 5.8.

pH-Dependent Solubility of Levofloxacin

pH Solubility (mg/mL)

0.6 - 5.8 ~100

6.7 272 (maximum)

>6.7 Decreases, with a minimum of ~50 mg/mL

Experimental Protocol: Antimicrobial Susceptibility
Testing (Broth Microdilution Method)
This protocol outlines a detailed methodology for determining the Minimum Inhibitory

Concentration (MIC) of Levofloxacin lactate against a bacterial isolate.

Materials:

Levofloxacin lactate powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates
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Bacterial culture in logarithmic growth phase

0.5 McFarland turbidity standard

Sterile saline or broth for inoculum preparation

Incubator (35°C ± 2°C)

Spectrophotometer or plate reader (optional)

Procedure:

Preparation of Levofloxacin Stock Solution:

Aseptically weigh a precise amount of Levofloxacin lactate powder.

Dissolve in a suitable sterile solvent (e.g., water or a buffer as specified in relevant

guidelines) to create a high-concentration stock solution.

Sterile-filter the stock solution through a 0.22 µm filter.

Preparation of Microtiter Plates:

Perform serial two-fold dilutions of the Levofloxacin stock solution in CAMHB directly in the

96-well microtiter plate to achieve a final concentration range (e.g., 0.008 to 128 µg/mL).

[1]

Include a growth control well containing only CAMHB and the bacterial inoculum, and a

sterility control well containing only CAMHB.[1]

Inoculum Preparation:

Select 3-5 well-isolated colonies of the test organism from a fresh agar plate.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard.[1]

This corresponds to approximately 1-2 x 10⁸ CFU/mL.
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Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[1]

Inoculation and Incubation:

Add the prepared bacterial inoculum to each well of the microtiter plate (except the sterility

control).

Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[1]

Determination of MIC:

After incubation, visually inspect the wells for turbidity (bacterial growth).

The MIC is the lowest concentration of Levofloxacin lactate that completely inhibits

visible growth.[1]

The results can also be read using a microplate reader.

Operational and Disposal Plan
A strict operational and disposal plan is mandatory to minimize exposure risk and prevent

environmental contamination.

Operational Plan:

Designated Handling Area: All work with Levofloxacin lactate powder should be conducted

in a designated area, such as a chemical fume hood or a ventilated enclosure, to minimize

inhalation exposure.

Weighing: Weigh the powder on an analytical balance within the containment system.

Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

avoid aerosolization.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.
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Decontamination: Clean and decontaminate all work surfaces and equipment after each use

with an appropriate cleaning agent.

Disposal Plan:

All Levofloxacin lactate waste is considered hazardous and must be disposed of accordingly.

Solid Waste:

Collect all solid waste, including unused or expired powder, contaminated PPE (gloves,

gowns, etc.), and lab supplies (weigh boats, pipette tips, etc.) in a designated, leak-proof,

and clearly labeled hazardous waste container.[2][3]

The container must be labeled "Hazardous Waste" and "Cytotoxic Waste" and include the

full chemical name "Levofloxacin lactate".[2][4]

Liquid Waste:

Collect all aqueous and solvent-based solutions containing Levofloxacin lactate in a

dedicated, shatter-proof, and leak-proof hazardous waste container.[2]

Do not mix Levofloxacin lactate waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

The container must be clearly labeled as "Hazardous Waste" and "Cytotoxic Waste" and

include the chemical name and approximate concentration.[2][4]

Sharps Waste:

Any sharps contaminated with Levofloxacin lactate (needles, syringes, etc.) must be

disposed of in a designated sharps container for hazardous chemical waste.[4] This

container should also be labeled as "Cytotoxic Waste".

Waste Disposal:

All Levofloxacin lactate waste must be disposed of through your institution's EHS

department.
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The primary recommended method of disposal is high-temperature incineration by an

approved waste disposal facility.[2]

Mandatory Visualization
Levofloxacin Lactate Spill Response Workflow

The following diagram outlines the step-by-step procedure for responding to a spill of

Levofloxacin lactate.
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Spill Occurs

Evacuate and Secure the Area

Notify Supervisor and EHS

Don Appropriate PPE
(2 pairs of gloves, respirator, gown, goggles)

Assess Spill Type

Contain Solid Spill:
Cover with a damp paper towel

Clean Spill Area:
Work from outside in

Contain Liquid Spill:
Cover with absorbent material

Decontaminate the Area:
Use appropriate cleaning agent

Dispose of all contaminated materials
as Hazardous Cytotoxic Waste

Remove PPE Carefully

Wash Hands Thoroughly

Incident Report

Solid Liquid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1675103?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Standard_operating_procedure_for_antimicrobial_susceptibility_testing_of_Levofloxacin.pdf
https://www.trikonclinicalwaste.co.uk/cytotoxic-waste-management-safe-storage-handling-and-disposal-practices/
https://www.danielshealth.ca/knowledge-centre/how-do-you-dispose-cytotoxic-waste
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/product/b1675103#personal-protective-equipment-for-handling-levofloxacin-lactate
https://www.benchchem.com/product/b1675103#personal-protective-equipment-for-handling-levofloxacin-lactate
https://www.benchchem.com/product/b1675103#personal-protective-equipment-for-handling-levofloxacin-lactate
https://www.benchchem.com/product/b1675103#personal-protective-equipment-for-handling-levofloxacin-lactate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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